Cas no 1392208-46-6 (Ethyl 5-bromo-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-bromo-1H-pyrazole-3-carboxylate
• CAS No: 1392208-46-6
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD20275526
• CID: 1029882
• PubChem ID: 56956185
• Update Time: 2025-10-25

Ethyl 5-bromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1H-pyrazole-3-carboxylate
• Methyl 4-oxo-4H-thieno[3,2-d][1,3]oxazine-2-carboxylate
• Ethyl 3-bromo-1H-pyrazole-5-carboxylate
• AK134617
• 6746AA
• FCH2311557
• ST2413025
• AX8221740
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-, ethyl ester
• 1H-Pyrazole-5-carboxylic acid, 3-bromo-, ethyl ester

• MDL： MFCD20275526
• Inchi： 1S/C6H7BrN2O2/c1-2-11-6(10)4-3-5(7)9-8-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： WTWIBLHEPZYWRK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 55

Experimental Properties

• Boiling Point: 335.4±22.0°C at 760 mmHg

Ethyl 5-bromo-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-bromo-1H-pyrazole-3-carboxylate

Ethyl 5-bromo-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 5-bromo-1H-pyrazole-3-carboxylate, with the CAS number 1392208-46-6, is a significant compound in the field of organic chemistry, particularly within the realm of pyrazole derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its synthesis, biological activity, and recent advancements in research.

The molecular structure of Ethyl 5-bromo-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a bromine atom at position 5 and an ethoxycarbonyl group at position 3. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of Ethyl 5-bromo-1H-pyrazole-3-carboxylate is its versatility in synthetic chemistry. Researchers have employed this compound as a key intermediate in the construction of complex heterocyclic frameworks. For instance, its participation in cross-coupling reactions has enabled the creation of biologically relevant compounds with enhanced pharmacokinetic profiles.

Moreover, Ethyl 5-bromo-1H-pyrazole-3-carboxylate has demonstrated promising biological activity in recent studies. Preclinical evaluations have revealed its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Additionally, investigations into its antifungal properties have shown efficacy against various fungal strains, underscoring its potential utility in agricultural and medical applications.

Recent advancements in computational chemistry have further elucidated the structural dynamics of Ethyl 5-bromo-1H-pyrazole-3-carboxylate. Quantum mechanical studies have provided insights into its electronic distribution and reactivity patterns, which are crucial for designing efficient synthetic routes and predicting biological behavior.

In conclusion, Ethyl 5-bromo-1H-pyrazole-3-carboxylate stands as a pivotal compound in contemporary chemical research. Its diverse applications and promising biological profiles make it a subject of continued interest among scientists. As research progresses, this compound is expected to contribute significantly to the development of innovative therapeutic agents and advanced materials.